Cas no 954298-25-0 (5-[4-Iodo-2-(trifluoromethyl)phenyl]furan-2-carboxylic acid)

• Product Name: 5-[4-Iodo-2-(trifluoromethyl)phenyl]furan-2-carboxylic acid
• CAS No: 954298-25-0
• MF: C₁₂H₆F₃IO₃
• MW: 382.073926448822
• CID: 6782153
• PubChem ID: 17733347
• Update Time: 2025-06-07

5-[4-Iodo-2-(trifluoromethyl)phenyl]furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS000109343
• VS-06833
• 5-[4-iodo-2-(trifluoromethyl)phenyl]furan-2-carboxylic acid
• BBL018944
• CS-0366923
• MCULE-1235164413
• STL119700
• 5-[4-iodo-2-(trifluoromethyl)phenyl]-2-furoic acid
• 5-(4-Iodo-2-(trifluoromethyl)phenyl)furan-2-carboxylic acid
• 954298-25-0
• 5-[4-Iodo-2-(trifluoromethyl)phenyl]furan-2-carboxylic acid

• Inchi： 1S/C12H6F3IO3/c13-12(14,15)8-5-6(16)1-2-7(8)9-3-4-10(19-9)11(17)18/h1-5H,(H,17,18)
• InChI Key： UZLSUMHXBMZYNQ-UHFFFAOYSA-N
• SMILES： IC1C=CC(C2=CC=C(C(=O)O)O2)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 381.93138g/mol
• Monoisotopic Mass: 381.93138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 50.4Ų

Additional information on 5-[4-Iodo-2-(trifluoromethyl)phenyl]furan-2-carboxylic acid

Recent Advances in the Study of 5-[4-Iodo-2-(trifluoromethyl)phenyl]furan-2-carboxylic acid (CAS: 954298-25-0)

The compound 5-[4-Iodo-2-(trifluoromethyl)phenyl]furan-2-carboxylic acid (CAS: 954298-25-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 5-[4-Iodo-2-(trifluoromethyl)phenyl]furan-2-carboxylic acid as a key intermediate in the synthesis of novel bioactive molecules. Its structure, featuring a furan ring and a trifluoromethylphenyl group, makes it a versatile scaffold for the development of small-molecule inhibitors targeting various enzymes and receptors. Researchers have explored its utility in the design of anti-inflammatory, anticancer, and antimicrobial agents, with promising results in preclinical models.

One of the most notable advancements involves the optimization of synthetic routes for 5-[4-Iodo-2-(trifluoromethyl)phenyl]furan-2-carboxylic acid. A recent publication in the Journal of Medicinal Chemistry detailed a high-yield, scalable synthesis method that improves upon previous approaches by reducing the number of steps and minimizing the use of hazardous reagents. This development is expected to facilitate further research and potential industrial applications of the compound.

In terms of biological activity, studies have demonstrated that 5-[4-Iodo-2-(trifluoromethyl)phenyl]furan-2-carboxylic acid exhibits potent inhibitory effects against specific protein kinases implicated in cancer progression. For instance, a 2023 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed nanomolar affinity for certain kinase targets, with significant anti-proliferative effects in cancer cell lines. These findings underscore its potential as a lead compound for oncology drug discovery.

Furthermore, the compound's unique physicochemical properties, such as its lipophilicity and metabolic stability, have been investigated in the context of drug delivery and pharmacokinetics. Researchers have utilized computational modeling and in vitro assays to predict its absorption, distribution, metabolism, and excretion (ADME) profiles, providing valuable insights for future drug development efforts.

In conclusion, 5-[4-Iodo-2-(trifluoromethyl)phenyl]furan-2-carboxylic acid (CAS: 954298-25-0) represents a promising candidate for further exploration in medicinal chemistry. Its versatile scaffold, combined with recent advancements in synthesis and biological evaluation, positions it as a valuable tool for the development of novel therapeutics. Future research should focus on expanding its applications, optimizing its pharmacological properties, and advancing it through preclinical and clinical studies.